molecular formula C11H11F2NO B6240500 rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans CAS No. 2375248-52-3

rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans

Cat. No. B6240500
CAS RN: 2375248-52-3
M. Wt: 211.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans (DFMCB) is an organic compound that is widely used in scientific research. It has a wide range of applications, from its use in drug development to its role in biochemical and physiological studies. DFMCB is a versatile compound that is both easy to synthesize and cost-effective.

Scientific Research Applications

Rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans is widely used in scientific research, including drug development, biochemical and physiological studies, and more. It has been used to investigate the effects of different compounds on cells and tissues, as well as to study the effects of different drugs on the body. Additionally, rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans has been used in studies of enzyme inhibition, protein-protein interactions, and more.

Mechanism of Action

Rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans works by inhibiting the enzyme phospholipase A2 (PLA2). PLA2 is an enzyme that is involved in the breakdown of phospholipids, which are essential components of cell membranes. By inhibiting PLA2, rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans can prevent the breakdown of phospholipids, which can have a variety of effects on cells and tissues.
Biochemical and Physiological Effects
rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans has been shown to have a variety of biochemical and physiological effects. In cell culture studies, rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans has been shown to inhibit the growth of cancer cells, and to reduce inflammation. Additionally, it has been shown to reduce oxidative stress, which can lead to a variety of health benefits.

Advantages and Limitations for Lab Experiments

Rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and is cost-effective. Additionally, it has a wide range of applications, and can be used for a variety of different studies. However, it is important to note that rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans can be toxic in high concentrations, and should be used with caution.

Future Directions

There are a number of potential future directions that could be explored with rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans. It could be used to investigate the effects of different compounds on cells and tissues, or to study the effects of different drugs on the body. Additionally, it could be used to further investigate the effects of PLA2 inhibition, or to study the effects of oxidative stress. It could also be used to study the effects of different compounds on the immune system, or to explore the potential of rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans as an anti-cancer drug. Finally, it could be used to investigate the effects of rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans on other biological systems, such as the central nervous system.

Synthesis Methods

Rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans can be synthesized by a number of different methods, including the reaction of difluoromethylcyclopropylbenzene and sodium azide in an aqueous solution. This reaction is followed by the addition of an aqueous solution of sodium hydroxide, which results in the formation of rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans. This reaction is simple, cost-effective, and can be easily scaled up for larger quantities.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzoyl chloride", "Cyclopropane", "Difluoromethane", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Preparation of (1R,2R)-2-(difluoromethyl)cyclopropane", "Cyclopropane is reacted with difluoromethane in the presence of a strong base such as sodium hydroxide to form (1R,2R)-2-(difluoromethyl)cyclopropane.", "Step 2: Preparation of N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide", "Benzoyl chloride is reacted with (1R,2R)-2-(difluoromethyl)cyclopropane in the presence of a base such as sodium bicarbonate to form N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide.", "Step 3: Racemization of N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide", "The N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide is racemized by treating it with a racemization agent such as a mixture of methanol and water.", "Step 4: Isolation of rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans", "The rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans is isolated by extraction with a solvent such as ethyl acetate and purification by column chromatography." ] }

CAS RN

2375248-52-3

Product Name

rac-N-[(1R,2R)-2-(difluoromethyl)cyclopropyl]benzamide, trans

Molecular Formula

C11H11F2NO

Molecular Weight

211.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.